Cas no 15459-50-4 (Phenol,4-chloro-2,6-diiodo-)

• Product Name: Phenol,4-chloro-2,6-diiodo-
• CAS No: 15459-50-4
• MF: C₆H₃ClI₂O
• MW: 380.349365472794
• MDL: MFCD00672959
• CID: 120998
• PubChem ID: 10193981
• Update Time: 2025-04-18

Phenol,4-chloro-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2,6-diiodo-
• 4-Chloro-2,6-diiodophenol
• 4-Chlor-2,6-dijod-phenol
• 4-Chlor-2.6-dijod-1-hydroxy-benzol
• 4-chloro-2,6-diiodo-phenol
• Phenol,4-chloro-2,6-diiodo
• 15459-50-4
• CS-0101175
• EN300-210270
• DTXSID20436564
• 2,6-Diiodo-4-chlorophenol
• SCHEMBL7926703
• CS-16597
• F20643
• MFCD00672959
• AKOS027290237

• MDL： MFCD00672959
• Inchi： 1S/C6H3ClI2O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key： UCFDGPBRXPCSBW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1O)I)Cl

Computed Properties

• Exact Mass: 379.79600
• Monoisotopic Mass: 379.79619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.25480